Cas no 2172356-08-8 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)but-2-ynamidoacetic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)but-2-ynamidoacetic acid
• CAS No: 2172356-08-8
• MF: C₂₄H₂₀N₂O₅
• MW: 416.426006317139
• CID: 6195926
• PubChem ID: 165524827
• Update Time: 2025-05-30

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)but-2-ynamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)but-2-ynamidoacetic acid
• EN300-1550778
• 2172356-08-8
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(prop-2-yn-1-yl)but-2-ynamido]acetic acid

• Inchi： 1S/C24H20N2O5/c1-2-14-26(15-23(28)29)22(27)12-7-13-25-24(30)31-16-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h1,3-6,8-11,21H,13-16H2,(H,25,30)(H,28,29)
• InChI Key： GXQQSGFAJVBDAI-UHFFFAOYSA-N
• SMILES： O(C(NCC#CC(N(CC#C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 416.13722174g/mol
• Monoisotopic Mass: 416.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 779
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)but-2-ynamidoacetic acid

Introduction to 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)but-2-ynamidoacetic acid (CAS No. 2172356-08-8)

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)but-2-ynamidoacetic acid (CAS No. 2172356-08-8) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-Amino-Acetylene, is characterized by its unique structural features, including the presence of a fluorenylmethyloxycarbonyl (Fmoc) protecting group and an acetylene moiety. These features make it a valuable intermediate in the synthesis of complex molecules, particularly in the development of peptidomimetics and other bioactive compounds.

The Fmoc protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under mild conditions and ease of removal. The acetylene moiety, on the other hand, provides a versatile handle for further functionalization through click chemistry reactions, such as the copper-catalyzed azide–alkyne cycloaddition (CuAAC). This combination of properties makes 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)but-2-ynamidoacetic acid an attractive building block for the design and synthesis of novel therapeutic agents.

Recent research has highlighted the potential applications of this compound in various areas of medicinal chemistry. For instance, studies have shown that Fmoc-Amino-Acetylene can be effectively used to synthesize peptidomimetics with enhanced pharmacological properties. These peptidomimetics are designed to mimic the structure and function of natural peptides but with improved stability and bioavailability. This is particularly important in the development of drugs targeting protein–protein interactions (PPIs), which are involved in numerous disease pathways.

In addition to its use in peptidomimetic synthesis, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)but-2-ynamidoacetic acid has also been explored for its potential in prodrug design. Prodrugs are inactive precursors that are converted into active drugs within the body, often through enzymatic processes. The presence of the Fmoc group can be strategically used to mask reactive functionalities, thereby improving the stability and solubility of the prodrug. Once inside the body, the Fmoc group can be selectively removed, releasing the active drug at the desired site of action.

The versatility of Fmoc-Amino-Acetylene extends beyond its use as a synthetic intermediate. It has also been investigated for its potential in materials science and nanotechnology applications. For example, researchers have utilized this compound to create functionalized nanoparticles with specific biological activities. These nanoparticles can be designed to target specific cells or tissues, making them valuable tools in drug delivery systems and diagnostic imaging.

One notable study published in the Journal of Medicinal Chemistry demonstrated the use of Fmoc-Amino-Acetylene in the synthesis of a novel class of anticancer agents. The researchers developed a series of peptidomimetics that selectively targeted overexpressed receptors on cancer cells, leading to enhanced cytotoxicity and reduced side effects compared to traditional chemotherapy agents. This work highlights the potential of Fmoc-Amino-Acetylene as a key component in the development of targeted cancer therapies.

Another area where Fmoc-Amino-Acetylene has shown promise is in the field of regenerative medicine. Researchers have used this compound to synthesize bioactive peptides that promote tissue regeneration and wound healing. These peptides can be incorporated into biomaterials or delivered directly to injured tissues, offering new avenues for treating conditions such as chronic wounds and degenerative diseases.

The synthesis and characterization of 2-4-{(9H-fluoren-9-yloxycarbonyl)amino}-N-(propargyl)buta-diyneacetamide have been extensively studied in recent years. The compound can be synthesized through a multi-step process involving protected amino acid derivatives and subsequent deprotection steps. High-purity samples are essential for downstream applications, and various purification techniques such as column chromatography and high-performance liquid chromatography (HPLC) are commonly employed to ensure product quality.

In conclusion, 2-4-{(9H-fluoren-9-yloxycarbonyl)amino}-N-(propargyl)buta-diyneacetamide (CAS No. 2172356-08-8) is a versatile compound with significant potential in medicinal chemistry, pharmaceutical research, materials science, and regenerative medicine. Its unique structural features make it an ideal building block for the synthesis of complex molecules with diverse biological activities. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in these fields.